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Compound of Interest

Compound Name:
N-p-coumaroyl-N'-

caffeoylputrescine

Cat. No.: B580001 Get Quote

For Immediate Reference: Waste N-p-coumaroyl-N'-caffeoylputrescine should be treated as

a hazardous chemical waste. The primary disposal route is incineration by a licensed

hazardous waste disposal facility.

This guide provides essential safety and logistical information for the proper disposal of N-p-
coumaroyl-N'-caffeoylputrescine, a naturally occurring alkaloid used in research and drug

development. Adherence to these procedures is critical to ensure personnel safety and

environmental compliance.

Hazard Identification and Safety Precautions
N-p-coumaroyl-N'-caffeoylputrescine is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

The signal word for this compound is "Warning".[1]
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Personal Protective Equipment (PPE) is mandatory when handling this compound. This

includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Disposal Procedures: A Step-by-Step Guide
The recommended disposal procedure is outlined in the precautionary statement P501:

Dispose of contents/container in accordance with local/regional/national/international

regulations. As specific regulations can vary, the following provides a general, best-practice

workflow for laboratory personnel.

Experimental Workflow for Disposal
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Step 1: Segregation & Collection

Step 2: Containerization & Labeling

Step 3: Storage

Step 4: Final Disposal

Collect waste N-p-coumaroyl-N'-caffeoylputrescine
(solid or in solution)

Place in a designated, sealed,
and compatible waste container

Label container clearly:
'Hazardous Waste'

'N-p-coumaroyl-N'-caffeoylputrescine'
List all components and concentrations

Indicate hazards (Harmful, Irritant)

Immediately after sealing

Store in a designated hazardous
waste accumulation area

Ensure area is secure, ventilated,
and away from incompatible materials

Arrange for pickup by a licensed
hazardous waste disposal contractor

Provide Safety Data Sheet (if available)
and waste characterization information

Prepare documentation

Incineration at a permitted facility

Contractor action

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-p-coumaroyl-N'-caffeoylputrescine waste.
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Quantitative Data Summary
While specific quantitative data for the disposal of N-p-coumaroyl-N'-caffeoylputrescine is

not available, the following table summarizes its key identifiers and hazard codes.

Identifier Value Reference

CAS Number 1138156-77-0 [1][2]

Molecular Formula C22H24N2O5 [1]

Molecular Weight 396.44 g/mol [1]

GHS Hazard Codes H302, H315, H319 [1]

GHS Precautionary Code

(Disposal)
P501 [1]

Experimental Protocols Referenced
The disposal procedures outlined are based on standard laboratory chemical waste

management protocols, informed by the hazard information available for N-p-coumaroyl-N'-
caffeoylputrescine. These protocols are designed to mitigate the risks associated with its

"Harmful" and "Irritant" classifications.

Recent research on N-p-coumaroyl-N'-caffeoylputrescine has focused on its biological

activities, such as its antioxidant properties and its potential as a drug target, particularly in

cancer research.[3][4] These studies involve in vitro experiments using cell lines (e.g., HepG2,

MCF-7) and various analytical techniques.[3][4] Waste generated from such experiments,

including unused compound, contaminated labware (e.g., pipette tips, vials), and solutions,

must be handled and disposed of as hazardous waste according to the procedures detailed in

this guide.

Logical Relationships in Waste Management
The proper disposal of any chemical is governed by a clear logical hierarchy of controls and

procedures, starting from identification and ending with verified, compliant disposal.
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Information Gathering Hazard Assessment Regulatory Compliance Operational Execution

Identify Compound
(N-p-coumaroyl-N'-caffeoylputrescine)

Determine Hazards
(H302, H315, H319)

Leads to Consult Regulations
(Local, National - P501)

Informs Implement Disposal Protocol
(Segregate, Label, Store, Dispose)

Dictates

Click to download full resolution via product page

Caption: Logical flow from chemical identification to compliant disposal.

By following these guidelines, researchers, scientists, and drug development professionals can

ensure the safe and environmentally responsible disposal of N-p-coumaroyl-N'-
caffeoylputrescine, fostering a culture of safety and compliance within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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